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Compound of Interest

Compound Name: Dinobuton

Cat. No.: B1670692

An In-depth Guide to the Regulatory Status, Toxicological Profile, and Analytical Methodologies
in the European Union and the United Kingdom

Executive Summary

This technical guide provides a comprehensive overview of the regulatory status, toxicological
properties, and analytical methods pertaining to Dinobuton. Dinobuton, a dinitrophenol
pesticide, is not approved for use as an active substance in plant protection products in either
the European Union (EU) or the United Kingdom (UK). This document is intended for
researchers, scientists, and drug development professionals, offering detailed data and
methodologies to support research and risk assessment activities. All quantitative data is
presented in structured tables, and key processes are visualized using Graphviz diagrams.

Regulatory Status in the European Union and the
United Kingdom

The use of Dinobuton in plant protection products is not authorized in the European Union or
the United Kingdom.

o European Union: Dinobuton is not included in the list of approved active substances under
Regulation (EC) No 1107/2009.[1] This regulation governs the placing of plant protection
products on the market in the EU. Consequently, no plant protection products containing
Dinobuton can be legally sold or used within the EU. The default Maximum Residue Level
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(MRL) for Dinobuton in or on food and feed commodities is set at the limit of determination,
which is typically 0.01 mg/kg, as stipulated by Regulation (EC) No 396/2005.[2]

o United Kingdom: Following its departure from the EU, the UK has established its own
independent pesticide regulatory regime. Dinobuton is not an approved active substance in
Great Britain and is therefore not permitted for use in plant protection products.[3] The MRLs
for pesticides in the UK are managed by the Health and Safety Executive (HSE), and for
Dinobuton, the default MRL of 0.01 mg/kg is applicable.

Toxicological Profile

Dinobuton is classified as moderately toxic to mammals. Its primary mechanism of toxicity is
the uncoupling of oxidative phosphorylation.

Mammalian Toxicology

The available toxicological data for Dinobuton are summarized in the tables below.

Table 1: Acute Toxicity of Dinobuton

. Route of .
Species o ] Value Units Reference
Administration

Rat Oral 140 mg/kg bw [2]
Rabbit Dermal >3200 mg/kg bw [2]
Rat Inhalation (4h) 0.08 (80) mg/L (mg/m3) [2][4]

Table 2: Subchronic Toxicity of Dinobuton

) Study ] Effects
Species . NOAEL Units Reference
Duration Observed
Weight loss
Dog - 4.5 mg/kg bw/day

at high doses

Ecotoxicology
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Dinobuton is considered to be highly toxic to aquatic life.

Table 3: Ecotoxicity of Dinobuton

. . Classificati
Organism Test Type Value Units Reference
on
Fish Acute - - High [3]
Aquatic
Acute
Invertebrates
Algae

Data for specific species and endpoints (e.g., LC50, EC50) are limited in the readily available

literature.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

Dinobuton, like other dinitrophenols, acts as an uncoupler of oxidative phosphorylation in
mitochondria. This process disrupts the synthesis of ATP, the primary energy currency of the
cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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